Diethyl 2-(4-(3-bromo-4-methoxyphenyl)-tetrahydro-2H-pyran-4-carbonyl)malonate

• Molecular Formula: C20H25BrO7
• Molecular Weight: 457.3 g/mol
• IUPAC Name: diethyl 2-[4-(3-bromo-4-methoxyphenyl)oxane-4-carbonyl]propanedioate
• InChI: InChI=1S/C20H25BrO7/c1-4-27-18(23)16(19(24)28-5-2)17(22)20(8-10-26-11-9-20)13-6-7-15(25-3)14(21)12-13/h6-7,12,16H,4-5,8-11H2,1-3H3
• InChI Key: MTBFPPFQTPCVFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C1(CCOCC1)C2=CC(=C(C=C2)OC)Br)C(=O)OCC

Description

Diethyl 2-(4-(3-bromo-4-methoxyphenyl)-tetrahydro-2H-pyran-4-carbonyl)malonate is a useful research compound. Its molecular formula is C20H25BrO7 and its molecular weight is 457.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of diethyl malonate (2.8 g, 17 mmol) in 50 mL ACN was stirred at 0° C. This mixture was treated with MgCl2 (1.7 g, 17 mmol) in one portion and dropwise with TEA (3.9 g, 38 mmol). The resulting mixture was then stirred at room temperature for 2.5 hours. A mixture of 4-(3-bromo-4-methoxyphenyl)-tetrahydro-2H-pyran-4-carboxylic acid (5.5 g, 17 mmol) in thionyl chloride (21 g, 175 mmol) was refluxed for 2 hours and then concentrated in vacuo. The residue was diluted with 10 mL ACN and added dropwise to the above mixture. The mixture was stirred at 50° C. for 15 hours, M−1=455/457. The mixture was cooled to room temperature, diluted with 100 mL ether, washed with H2O (2×50 mL) and brine (20 mL), dried over anhydrous Na2SO4, and concentrated in vacuo. The crude product was purified by column chromatography eluting with 10-20% EtOAc/hexane to give 1.25 g of the intermediate as a pale yellow oil. MS m/e=455/457 (M+H)+.